Cas no 930395-86-1 (5-cyano-5-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-4-oxopentanoic acid)

• Product Name: 5-cyano-5-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-4-oxopentanoic acid
• CAS No: 930395-86-1
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• MDL: MFCD09356518
• CID: 3155324
• PubChem ID: 16227963
• Update Time: 2025-04-21

5-cyano-5-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-4-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• <br>5-cyano-5-(1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-4-oxopentano ic acid
• 5-cyano-5-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-4-oxopentanoic acid
• CS-0244332
• Z235339313
• G37086
• AKOS033871075
• 5-cyano-5-(1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-4-oxopentanoic acid
• 5-cyano-5-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-4-oxopentanoicacid
• 5-cyano-5-(1,3-dimethylbenzimidazol-2-ylidene)-4-oxopentanoic acid
• EN300-27568
• 930395-86-1
• 5-cyano-5-(1,3-dimethyl-1,3-benzodiazol-2-ylidene)-4-oxopentanoic acid

• MDL： MFCD09356518
• Inchi： 1S/C15H15N3O3/c1-17-11-5-3-4-6-12(11)18(2)15(17)10(9-16)13(19)7-8-14(20)21/h3-6H,7-8H2,1-2H3,(H,20,21)
• InChI Key： XWUUPELPPUWKPW-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)/C(/C#N)=C1\N(C)C2C=CC=CC=2N\1C

Computed Properties

• Exact Mass: 285.11134135Da
• Monoisotopic Mass: 285.11134135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds